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Compound of Interest

Compound Name: Monotridecyl trimellitate

Cat. No.: B15442053

An In-depth Technical Guide to Tridecyl
Trimellitate

A Note on Nomenclature: The term "monotridecyl trimellitate" suggests a mono-ester of
trimellitic acid. However, the widely used commercial product and the subject of extensive
research is tridecyl trimellitate, a tri-ester. This guide will focus on the latter, as it is the
compound of significant interest to researchers, scientists, and drug development
professionals. Tridecyl trimellitate is a versatile compound, primarily utilized as an emollient and
film-former in cosmetic formulations and as a plasticizer in various industrial applications.[1][2]

Core Molecular and Physical Properties

The molecular formula and weight of tridecyl trimellitate can vary depending on the specific
isomers of tridecyl alcohol used in its synthesis. This variation is reflected in the literature, with
several reported values. The most common CAS number associated with this compound is
94109-09-8.[3][4]

Molecular Identity
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Identifier Value Source(s)
) tri(tridecyl) benzene-1,2,4-
Chemical Name _ [4][5]
tricarboxylate
INCI Name Tridecyl Trimellitate [6]
CAS Number 94109-09-8 [31[4]
EC Number 302-446-4 [7]

Reported Molecular Formulas and Weights

Molecular Formula Molecular Weight ( g/mol ) Source(s)
C39He606 630.9 [8]
Caz2H7806 ~679 [3]
CasHsaOs 757.18 [4][6][9]

The discrepancies in molecular formula and weight are primarily due to the use of different
isomers of tridecyl alcohol (a C13 alcohol) during the manufacturing process. For instance, the
Cso formula corresponds to the use of decyl alcohol rather than tridecyl alcohol.[8] The Cas
formula is consistent with the use of tridecyl alcohol.[4][6][9]

Physicochemical Properties

Tridecyl trimellitate is a viscous, clear to light yellow, oily liquid that is practically odorless.[3][4]
It is characterized by its high viscosity, good thermal stability, and low volatility.[1][2]
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Property Value Source(s)

Light yellow to transparent

Appearance quid [4]
Boiling Point 744.88 °C (estimated) [71[10]
Density (25°C) 0.950 - 0.955 g/cm3 [4]
Refractive Index (25°C) 1.483 - 1.486 [4]
Flash Point 286.10 °C (estimated) [7]

N Insoluble in water; soluble in
Solubility ] ] [31[7]
oils and organic solvents.

Experimental Protocols
Synthesis of Tridecyl Trimellitate

The most common method for synthesizing tridecyl trimellitate is through the direct
esterification of trimellitic anhydride with tridecyl alcohol.[1]

Materials:

o Trimellitic anhydride

» Tridecyl alcohol

o Catalyst (e.g., an acid catalyst)
 |nert gas (e.g., nitrogen) for blanketing

» Reaction vessel equipped with a stirrer, thermometer, and a condenser with a water
separator.

Procedure:

e Charging the Reactor: The reaction vessel is charged with trimellitic anhydride and tridecyl
alcohol. A molar excess of the alcohol is typically used to drive the reaction to completion.
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» Addition of Catalyst: A suitable acid catalyst is added to the reaction mixture.

o Reaction Conditions: The mixture is heated to a temperature range of 190-220°C under a
nitrogen blanket to prevent oxidation.

o Water Removal: The reaction produces water as a byproduct, which is continuously removed
using a water separator to shift the equilibrium towards the formation of the tri-ester.

» Monitoring the Reaction: The progress of the reaction is monitored by measuring the amount
of water collected or by analyzing the acid value of the reaction mixture. The reaction is
considered complete when the theoretical amount of water has been collected and the acid
value is low and stable.

 Purification: After the reaction is complete, the excess tridecyl alcohol is removed by vacuum
distillation. The crude product is then purified, which may involve neutralization, washing with
water, and drying to yield the final tridecyl trimellitate product.

Analytical Methods

The purity and identity of tridecyl trimellitate can be confirmed using standard analytical
techniques:

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the
ester carbonyl stretch.[6]

¢ Gas-Liquid Chromatography (GLC): To determine the purity of the final product and to
identify any residual starting materials or byproducts.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.[8]
o Mass Spectrometry (MS): To confirm the molecular weight.[8]
Applications and Safety

Primary Applications

Tridecyl trimellitate is valued for its emollient and film-forming properties, making it a common
ingredient in a wide range of cosmetic and personal care products, including:
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Lipsticks and lip glosses[1]

Night creams and eye creamsJ[1]

Foundations and eyeliners[6]

Hand and face creams[6]

Sunscreens, where it can improve water resistance[3]

Its ability to disperse pigments also makes it highly useful in color cosmetics.[1] In industrial
applications, it serves as a plasticizer.

Safety and Toxicology

The safety of tridecyl trimellitate has been assessed by various regulatory bodies. The
Cosmetic Ingredient Review (CIR) Expert Panel concluded that it is safe in cosmetics in the
present practices of use and concentration when formulated to be non-irritating.[8][11]

Dermal Irritation and Sensitization: In clinical testing, a lipstick formulation containing 22.3%
tridecyl trimellitate was not found to be irritating or to induce a phototoxic response.[11] It
was also not a sensitizer in human repeated insult patch tests.[11]

Endocrine Disruption Potential: An analogue, triethylhexyl trimellitate, has been studied for
endocrine-disrupting activity with mixed results in in-vitro studies.[11] However, due to the
low dermal absorption of trialkyl trimellitates, the CIR Panel was not concerned about
potential endocrine effects from cosmetic use.[11]

Regulatory Status: In Australia, when used at concentrations of <40% in certain cosmetics
and <9% in hand and face creams, it is not considered to pose an unreasonable risk to
public health.[6]

Logical Relationships and Workflows
Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of tridecyl trimellitate.
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Caption: A flowchart of the tridecyl trimellitate synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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